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Compound of Interest

Compound Name: 3-Ethyl-4-methyl-3-pyrrolin-2-one

Cat. No.: B045608

An In-depth Technical Guide to 3-Ethyl-4-methyl-
3-pyrrolin-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-4-methyl-3-pyrrolin-2-one, a five-membered a,3-unsaturated lactam derivative, is a
critical intermediate in modern medicinal chemistry.[1][2] This technical guide provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis, and its pivotal role in the synthesis of the antidiabetic drug
Glimepiride. The information is curated to support researchers, scientists, and drug
development professionals in their work with this versatile compound.

Physicochemical Properties

3-Ethyl-4-methyl-3-pyrrolin-2-one is typically a white to off-white crystalline powder.[1] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Ethyl-4-methyl-3-pyrrolin-2-one
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Property Value Source
3-ethyl-4-methyl-1,5-dihydro-

IUPAC Name N/A
2H-pyrrol-2-one
3-Ethyl-4-methyl-2-oxo-3-

Synonyms i N/A
pyrroline

CAS Number 766-36-9 [31[4]

Molecular Formula C7H11NO [4]

Molecular Weight 125.17 g/mol [4]
White to off-white crystalline

Appearance [1]
powder

Melting Point 100-104 °C [2][5]

Boiling Point 279.0 £ 23.0 °C (Predicted) N/A

Density 0.977 £ 0.06 g/cm3 (Predicted) N/A

Solubility Slightly soluble in water [2]

Purity >98.0% (HPLC) [6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Ethyl-4-methyl-

3-pyrrolin-2-one. A summary of available spectroscopic data is provided in Table 2.

Table 2: Spectroscopic Data for 3-Ethyl-4-methyl-3-pyrrolin-2-one
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Technique Data Highlights
Available through SpectraBase.[7] A published
synthesis reports the following peaks: 2.29 (q, J

14 NMR Yy p ap (g
=7.5Hz,2H),1.91(s,3H), 1.08 (t, J=7.5Hz,
3 H), 3.58 (s, 2H), 4.54 (s, 2H), 3.79 (s, 3H).[8]

13C NMR Available through SpectraBase.[9]

R A published synthesis reports the following
peaks (CHCIs): 1674, 1217, 763 cm~1,[8]
Available through SpectraBase.[10] A published
synthesis reports the following high-resolution

Mass Spectrometry (MS) mass spectrometry (HRMS) data (ESI): m/z

calcd for C12H14NO [M + H]*: 188.1070; found:
188.1062 (for an intermediate).[8]

Experimental Protocols

Scalable Synthesis of 3-Ethyl-4-methyl-3-pyrrolin-2-one

A practical and scalable four-step synthesis has been developed, which is advantageous for

industrial-scale production.[8] The key features of this synthesis are the use of water as a

solvent in the initial step and a triflic acid-mediated N-benzyl lactam deprotection.[8][11]
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Caption: Simplified signaling pathway of Glimepiride action.
Synthetic Pathway to Glimepiride

The synthesis of Glimepiride from 3-Ethyl-4-methyl-3-pyrrolin-2-one involves a multi-step
process.
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Caption: Synthesis of Glimepiride from 3-Ethyl-4-methyl-3-pyrrolin-2-one.
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Detailed Synthetic Steps:

o Condensation: 3-Ethyl-4-methyl-3-pyrrolin-2-one is condensed with 2-phenylethyl
isocyanate at 150°C. [12]2. Sulfonation: The resulting carboxamide is then sulfonated using
chlorosulfonic acid at 40°C to yield the corresponding benzenesulfonyl chloride. [12]3.
Amidation: The sulfonyl chloride is reacted with concentrated ammonium hydroxide to form
the sulfonamide. [12]4. Final Condensation: The sulfonamide is finally condensed with 4-
methylcyclohexyl isocyanate in acetone to produce Glimepiride. [12]

Other Potential Applications

While the primary application of 3-Ethyl-4-methyl-3-pyrrolin-2-one is in the pharmaceutical
industry as a Glimepiride intermediate, some sources suggest its potential use in other sectors.
[13]These include the flavor and fragrance industry, where it may be used as a flavoring agent,
and in the development of agrochemicals. [13]However, detailed research and experimental
data supporting these applications are not widely available. The broader class of pyrrolinone
derivatives has been investigated for various biological activities, including anti-proliferative
effects, suggesting a potential for further research into the bioactivity of this specific compound.
[14]

Conclusion

3-Ethyl-4-methyl-3-pyrrolin-2-one is a compound of significant interest, particularly in the field
of pharmaceutical synthesis. Its well-defined physicochemical properties and established
synthetic routes make it a reliable intermediate. The detailed experimental protocols and
understanding of its role in the synthesis of Glimepiride provided in this guide are intended to
facilitate further research and development involving this important molecule. Future
investigations may further elucidate its potential in other areas of chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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